Cas no 2418711-13-2 (methyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-3-formyl-2-methylbenzoate)

• Product Name: methyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-3-formyl-2-methylbenzoate
• CAS No: 2418711-13-2
• MF: C₂₆H₂₃NO₅
• MW: 429.464527368546
• CID: 5678547
• PubChem ID: 165774873
• Update Time: 2025-05-27

methyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-3-formyl-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26628970
• 2418711-13-2
• methyl 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)-3-formyl-2-methylbenzoate
• methyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-3-formyl-2-methylbenzoate

• Inchi： 1S/C26H23NO5/c1-16-17(14-28)12-18(13-23(16)25(29)31-3)27(2)26(30)32-15-24-21-10-6-4-8-19(21)20-9-5-7-11-22(20)24/h4-14,24H,15H2,1-3H3
• InChI Key： MNCPNQKMRCPPEK-UHFFFAOYSA-N
• SMILES： O(C(N(C)C1C=C(C=O)C(C)=C(C(=O)OC)C=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 429.15762283g/mol
• Monoisotopic Mass: 429.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 72.9Ų

Additional information on methyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-3-formyl-2-methylbenzoate

Comprehensive Overview of Methyl 5-({(9H-Fluoren-9-yl)methoxycarbonyl}(methyl)amino)-3-formyl-2-methylbenzoate (CAS No. 2418711-13-2)

Methyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-3-formyl-2-methylbenzoate (CAS No. 2418711-13-2) is a highly specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound features a unique combination of functional groups, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group, a methylamino moiety, and a formyl group, making it a versatile intermediate in modern synthetic chemistry. Its molecular structure and reactivity have garnered significant attention in academic and industrial laboratories, particularly in the development of novel therapeutic agents and bioactive molecules.

The Fmoc-protected derivative is particularly notable for its role in solid-phase peptide synthesis (SPPS), a technique pivotal to drug discovery and biotechnology. Researchers frequently employ this compound to introduce methylamino modifications into peptide backbones, enhancing stability and bioavailability. The presence of the formyl group further allows for selective conjugation or further functionalization, aligning with current trends in precision medicine and targeted drug delivery systems. As the demand for customized peptides and peptidomimetics grows, compounds like methyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-3-formyl-2-methylbenzoate are becoming indispensable tools.

In recent years, the scientific community has focused on optimizing synthetic routes for Fmoc-based intermediates to improve yield and scalability. This compound’s synthesis often involves multi-step protocols, including esterification, amination, and formylation, which are critical topics in organic chemistry forums and research publications. Its CAS No. 2418711-13-2 is frequently searched in chemical databases, reflecting its relevance in high-impact studies. Additionally, the compound’s applications in proteomics and bioconjugation align with emerging trends in personalized medicine and diagnostic tool development.

From a commercial perspective, methyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-3-formyl-2-methylbenzoate is supplied by leading chemical manufacturers catering to the life sciences sector. Its stability under standard storage conditions and compatibility with automated synthesis platforms make it a preferred choice for high-throughput screening. The compound’s molecular weight and solubility profiles are often discussed in technical datasheets, addressing common queries from researchers working on peptide engineering or small-molecule libraries.

Environmental and safety considerations are also integral to its usage. While not classified as hazardous, proper handling protocols are recommended to maintain integrity, especially given its light-sensitive and moisture-sensitive nature. These attributes are frequently highlighted in safety data sheets (SDS) and align with industry standards for laboratory best practices. As sustainability gains traction in chemical synthesis, greener alternatives for producing such intermediates are being explored, further elevating the compound’s profile in eco-conscious research circles.

In summary, methyl 5-({(9H-fluoren-9-yl)methoxycarbonyl}(methyl)amino)-3-formyl-2-methylbenzoate (CAS No. 2418711-13-2) represents a critical building block in contemporary chemical and pharmaceutical research. Its multifaceted applications, from peptide modification to drug design, underscore its importance in advancing scientific innovation. As interdisciplinary research expands, this compound is poised to remain at the forefront of cutting-edge developments in medicinal chemistry and biotechnology.